Cas no 900640-58-6 (Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino]-)

• Product Name: Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino]-
• CAS No: 900640-58-6
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 5234204
• Update Time: 2026-03-08

Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino]-

• Inchi： 1S/C11H15FN2O/c1-8(2)13-7-11(15)14-10-5-3-9(12)4-6-10/h3-6,8,13H,7H2,1-2H3,(H,14,15)
• InChI Key： ADQMOIJQCHRXHQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CNC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino]-

Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino] (CAS No. 900640-58-6)

Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino], also known by its CAS registry number 900640-58-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorophenyl group and an isopropylamine substituent. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The molecular structure of Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino] consists of a central acetamide group with two substituents: a 4-fluorophenyl group attached to the nitrogen atom and an isopropylamine group at the 2-position of the acetamide. This arrangement not only enhances the compound's stability but also contributes to its potential as a building block in organic synthesis. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of drug discovery.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated that Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino] can be readily modified to incorporate additional functional groups, enabling the creation of complex molecular architectures. For instance, its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of novel heterocyclic compounds with potential medicinal applications.

In terms of pharmacological activity, recent investigations have focused on the compound's potential as a modulator of cellular signaling pathways. Studies conducted in vitro have shown that it exhibits selective inhibitory effects on certain enzymes involved in inflammation and oxidative stress. These findings suggest that CAS No. 900640-58-6 could serve as a lead compound for the development of anti-inflammatory agents.

The synthesis of Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino] typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of 4-fluorophenylacetonitrile with isopropylamine under acidic conditions, followed by hydrolysis to yield the amide product. This method has been optimized to achieve high yields and purity, ensuring its suitability for large-scale production.

Beyond its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable amide bonds makes it an attractive candidate for use in polymer synthesis and cross-linking reactions. Recent advancements in green chemistry have further enhanced its appeal by incorporating environmentally friendly synthesis routes that minimize waste and energy consumption.

In conclusion, Acetamide, N-(4-fluorophenyl)-2-[(1-methylethyl)amino] (CAS No. 900640-58-6) stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthetic and pharmacological research, position it as a key player in future scientific endeavors.